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This technical guide provides an in-depth analysis of the Temporal Key Integrity Protocol

(TKIP) and its foundational predecessor, Wired Equivalent Privacy (WEP). It is intended for

researchers, scientists, and drug development professionals seeking a comprehensive

understanding of the core cryptographic principles and the evolution of early wireless security

standards. This document details the enhancements TKIP introduced to address the significant

vulnerabilities inherent in WEP, presenting quantitative data, detailed operational

methodologies, and visual representations of the underlying processes.

Executive Summary
Wired Equivalent Privacy (WEP) was the first security algorithm for 802.11 wireless networks,

designed to offer a level of confidentiality comparable to a wired network.[1][2] However,

significant design flaws rendered it highly insecure.[1][3] The Temporal Key Integrity Protocol

(TKIP) was introduced as a provisional solution to bolster wireless security for legacy

hardware.[4][5] TKIP was engineered to be a "wrapper" for WEP, utilizing the original WEP

programming but incorporating additional code to fortify it against known vulnerabilities.[6] This

guide will dissect the core technical differences and illustrate the security enhancements TKIP
provided.
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The enhancements offered by TKIP over WEP can be quantified across several key

cryptographic parameters. The following table summarizes these critical differences.

Feature
Wired Equivalent
Privacy (WEP)

Temporal Key
Integrity Protocol
(TKIP)

Security
Enhancement

Encryption Algorithm
RC4 Stream Cipher[7]

[8]

RC4 Stream Cipher[4]

[6]

No change in the core

cipher, but the key

derivation process

was significantly

improved.

Key Size
40-bit or 104-bit static

key.[1][2]

128-bit temporal key.

[9]

Increased key length

and dynamic key

generation.

Initialization Vector

(IV)

24-bit, sent in

plaintext, and prone to

reuse.[2][7]

48-bit, used as a TKIP

Sequence Counter

(TSC).[10][11]

Significantly larger IV

space to prevent

reuse and replay

attacks.

Integrity Check

32-bit Cyclic

Redundancy Check

(CRC-32) on plaintext

(ICV).[7][12]

64-bit Message

Integrity Code (MIC)

called "Michael".[6]

[10]

Cryptographically

stronger integrity

check to prevent

packet forgery.

Key Management

Static, shared key for

all users and

sessions.[7][13]

Per-packet key mixing

function; dynamic

rekeying mechanism.

[6][14]

Generates a unique

encryption key for

each data packet.[15]

Replay Protection None.[6]

TKIP Sequence

Counter (TSC)

enforces packet

sequencing.[11][16]

Packets received out

of order are

discarded.[16]
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This section details the operational protocols for key generation, integrity checking, and

encryption in both WEP and TKIP.

WEP Protocol Methodology
The WEP encryption process is a straightforward concatenation and XOR operation.

Experimental Protocol: WEP Encryption

Integrity Check Value (ICV) Calculation: A 32-bit CRC is computed over the plaintext of the

message to create the ICV.[12]

Payload Construction: The ICV is appended to the end of the plaintext message.[2]

Per-Packet Key Generation: A 24-bit Initialization Vector (IV) is generated and concatenated

with the static 40-bit or 104-bit WEP key.[2][17]

Keystream Generation: The combined IV and WEP key are used as the seed for the RC4

algorithm to generate a pseudorandom keystream.[17]

Encryption: The plaintext payload (message + ICV) is XORed with the generated keystream

to produce the ciphertext.[18][19]

Frame Assembly: The plaintext IV is prepended to the ciphertext for transmission.[19]

The primary vulnerability in this protocol is the small 24-bit IV space, which leads to inevitable

IV reuse.[2][19] An attacker can capture packets with the same IV to derive the keystream and

decrypt messages.[19][20]

TKIP Protocol Methodology
TKIP introduces several new mechanisms to address the weaknesses of WEP, including a

Message Integrity Code (MIC), a new key mixing function, and a sequence counter.

Experimental Protocol: TKIP Encryption

Message Integrity Code (MIC) Calculation:
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A 64-bit MIC, known as "Michael," is calculated over the source and destination MAC

addresses and the plaintext data of the MSDU.[9][10]

The Michael algorithm uses a 64-bit key and processes the data in 32-bit blocks.[10]

Payload Construction: The calculated MIC is appended to the plaintext data.

TKIP Sequence Counter (TSC) Management:

A 48-bit TSC is maintained for each session and incremented for every packet sent.[11]

This TSC acts as the IV.

This provides replay protection, as any packet received with a TSC less than or equal to

the last valid packet is discarded.[11]

Per-Packet Key Mixing (Two-Phase Process):

Phase 1: Combines the transmitter's MAC address and the 128-bit temporal key to create

an intermediate key. This ensures different stations generate different intermediate keys

even from the same temporal key.[21][22]

Phase 2: Mixes the intermediate key with the TSC to generate a unique 104-bit WEP key

for each packet.[9]

WEP Seed Generation: The higher 16 bits of the TSC are combined with a special byte to

form the 24-bit IV for the RC4 cipher, specifically avoiding weak keys.[22]

Keystream Generation: The per-packet WEP key and the 24-bit IV are used as the seed for

the RC4 algorithm to generate the keystream.

Encryption: The plaintext payload (message + MIC) is encrypted using the standard WEP

process (XOR with the keystream).

Frame Assembly: The extended IV (containing the TSC) is included in the packet for

transmission.[16]

Visualizing the Protocols and Logical Flows
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The following diagrams, generated using the DOT language, illustrate the core logical flows of

the WEP and TKIP protocols.
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Click to download full resolution via product page

Caption: WEP Encryption Process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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